Cas no 953136-23-7 (N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide)

• Product Name: N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide
• CAS No: 953136-23-7
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 6411139
• PubChem ID: 16886568
• Update Time: 2025-10-30

N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide
• N1-(4-isopropylphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide
• 953136-23-7
• N-[(1-methylpiperidin-4-yl)methyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide
• F5016-0083
• N-[(1-methylpiperidin-4-yl)methyl]-N'-(4-propan-2-ylphenyl)oxamide
• VU0629106-1
• AKOS024489400
• Ethanediamide, N1-[4-(1-methylethyl)phenyl]-N2-[(1-methyl-4-piperidinyl)methyl]-

• Inchi： 1S/C18H27N3O2/c1-13(2)15-4-6-16(7-5-15)20-18(23)17(22)19-12-14-8-10-21(3)11-9-14/h4-7,13-14H,8-12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： PGRZJZRXQJOYJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)C(NCC1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide

Professional Introduction to N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide (CAS No. 953136-23-7)

N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide, a compound with the CAS number 953136-23-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The intricate arrangement of its functional groups, including the N-(1-methylpiperidin-4-yl) moiety and the N'-4-(propan-2-yl)phenyl moiety, contributes to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been a subject of extensive research due to its structural complexity and the potential therapeutic benefits it may offer. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases, particularly in oncology and neurology. The presence of both piperidine and phenyl rings in its structure suggests that it may exhibit properties such as enhanced solubility, improved bioavailability, and targeted binding to specific biological receptors.

In the realm of drug discovery, N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide has been explored for its potential as a lead compound in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzyme activity and interfere with signaling pathways that are dysregulated in various diseases. For instance, studies have indicated that this compound may possess inhibitory effects on certain kinases, which are key targets in cancer therapy.

The pharmacological profile of this compound has been further investigated through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action and potential side effects. The combination of computational modeling and experimental validation has been crucial in understanding how this molecule interacts with biological targets at the molecular level. This approach has not only accelerated the drug discovery process but also enhanced the accuracy of predicting biological responses.

One of the most compelling aspects of N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide is its structural versatility. The presence of multiple chiral centers allows for the synthesis of enantiomerically pure forms, which can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. This aspect is particularly important in medicinal chemistry, where subtle changes in molecular structure can lead to dramatic differences in therapeutic efficacy.

Recent advancements in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more feasible for large-scale applications. Techniques such as solid-phase synthesis and flow chemistry have been instrumental in streamlining the production process. These innovations have not only reduced costs but also improved the scalability of drug development programs.

The potential applications of N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in diagnostic imaging and as a tool for understanding complex biological processes. The compound's ability to bind to specific biomarkers has made it a valuable asset in developing new diagnostic assays for diseases such as Alzheimer's and Parkinson's.

In conclusion, N-(1-methylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide (CAS No. 953136-23-7) represents a significant milestone in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a compelling candidate for further research and development. As our understanding of complex diseases continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.